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Compound of Interest

Compound Name: Tricarballylic acid

Cat. No.: B186502 Get Quote

Essential safety protocols and logistical plans for the proper handling and disposal of

Tricarballylic acid are critical for ensuring a safe laboratory environment. This guide provides

immediate, procedural steps for researchers, scientists, and drug development professionals to

minimize risks and manage this chemical effectively.

Tricarballylic acid is a weak acid that is stable under normal conditions and is water-soluble.

[1] While not combustible, it is classified as a hazardous chemical that can cause skin and

serious eye irritation, and may also lead to respiratory irritation.[2][3][4] Ingestion, inhalation, or

skin contact may result in irritation.[1][4] Therefore, adherence to strict safety measures is

paramount.

Personal Protective Equipment (PPE)
The following table summarizes the necessary personal protective equipment for handling

Tricarballylic acid, ensuring comprehensive protection.
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Body Part PPE Recommendation Standard

Eyes/Face
Tight-sealing safety goggles or

a face shield.

OSHA 29 CFR 1910.133 or

European Standard EN166.[3]

Skin
Protective gloves and

appropriate protective clothing.

Regulation (EU) 2016/425 and

the standard EN 374.[2]

Respiratory

A NIOSH/MSHA-approved

respirator, such as a P3 or N95

dust mask, should be used if

exposure limits are exceeded

or irritation is experienced.[1]

[2][5][6]

NIOSH (US) or CEN (EU).[2]

Operational Plan: Handling and Storage
Proper handling and storage are crucial to prevent accidents and maintain the integrity of the

chemical.

Handling:

Ensure adequate ventilation in the work area, utilizing local exhaust ventilation where

possible.[3][5]

Avoid the formation of dust during handling.[3][4][5]

Prevent contact with skin, eyes, and clothing.[3][5]

Do not breathe in dust, fumes, gas, mist, vapors, or spray.[5]

Practice good industrial hygiene, including washing hands before breaks and immediately

after handling the product.[3] Do not eat, drink, or smoke in the handling area.[7]

Storage:

Store in a cool, dry, and well-ventilated area.[2][3]

Keep containers tightly closed and properly labeled.[2][5]
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Store at room temperature.[5]

Spill and Disposal Plan
In the event of a spill or for routine disposal, the following procedures must be followed.

Spill Response:

Evacuate: Keep unnecessary personnel away from the spill area.[5]

Ventilate: Ensure the area is well-ventilated.

Contain: Prevent further leakage or spillage if it is safe to do so. Cover powder spills with a

plastic sheet or tarp to minimize the spread of dust.[5]

Clean-up: Wearing appropriate PPE, mechanically take up the spilled material and place it in

suitable, labeled containers for disposal.[5] Avoid creating dust.[5] After the material has

been collected, clean the contaminated surface thoroughly and flush the area with water.[5]

Disposal:

Dispose of Tricarballylic acid and its containers in accordance with all applicable local,

state, and federal regulations.[8]

Do not allow the chemical to enter drains, sewers, or waterways.[5]

It is recommended to dispose of the contents and container at an approved waste disposal

plant.[7]

Workflow for Handling Tricarballylic Acid
The following diagram illustrates the standard workflow for safely handling Tricarballylic acid
in a laboratory setting.
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Workflow for Safe Handling of Tricarballylic Acid.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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